Cas no 1261722-45-5 (2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261722-45-5
• MF: C₁₉H₁₁F₆NO₂
• MW: 399.286566019058
• CID: 4987850
• Update Time: 2025-08-02

2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C19H11F6NO2/c20-18(21,22)27-16-7-3-1-5-13(16)12-9-10-26-15(11-12)14-6-2-4-8-17(14)28-19(23,24)25/h1-11H
• InChI Key： NYZNYMPUDWLCST-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CN=C(C=1)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 498
• XLogP3: 6.5
• Topological Polar Surface Area: 31.4

Additional information on 2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261722-45-5) and Its Emerging Applications in Chemical Biology

2,4-Bis(2-(trifluoromethoxy)phenyl)pyridine, identified by the CAS number 1261722-45-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This compound belongs to the class of pyridine derivatives, characterized by a central pyridine ring substituted with two phenyl groups at the 2 and 4 positions, each further functionalized with a trifluoromethoxy group. The presence of these fluorine atoms introduces significant electronic and steric effects, making this molecule a versatile scaffold for various biochemical applications.

The structure of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine imparts distinct advantages in terms of solubility, stability, and binding affinity. The trifluoromethoxy groups enhance lipophilicity while maintaining a degree of polarity, which is crucial for interactions with biological targets. This balance has positioned the compound as a promising candidate in drug discovery and material science.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions involving 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine. Molecular dynamics simulations and quantum mechanical calculations have revealed that this compound can form stable complexes with proteins and nucleic acids, suggesting potential applications in enzyme inhibition and DNA binding studies. These computational insights have guided experimental designs, leading to more efficient synthesis strategies and improved yields.

The synthesis of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-trifluoromethoxybenzaldehyde. The process often employs palladium-catalyzed cross-coupling reactions to construct the pyridine core, followed by functional group modifications to introduce the necessary substituents. Recent innovations in catalytic systems have streamlined these reactions, reducing the need for harsh conditions and minimizing waste generation.

In the realm of medicinal chemistry, 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that exhibit potent pharmacological effects. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. Preliminary studies indicate that modifications to the trifluoromethoxy groups can fine-tune the binding affinity and selectivity of these derivatives.

The spectroscopic properties of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine make it an attractive candidate for use in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) provide detailed insights into its molecular structure and purity. These analytical methods are essential for characterizing the compound before it is used in biological assays or further chemical transformations.

One of the most compelling aspects of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine is its potential in materials science. The combination of electronic rigidity provided by the pyridine ring and the electron-withdrawing effect of the trifluoromethoxy groups makes this compound an excellent candidate for organic semiconductors and light-emitting diodes (OLEDs). Recent research has demonstrated its ability to enhance charge transport properties when incorporated into thin-film devices, paving the way for more efficient electronic components.

The biological activity of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine has been extensively studied in recent years. In vitro assays have shown that this compound can modulate various signaling pathways by interacting with target proteins. Notably, it has been found to exhibit inhibitory effects on certain kinases, which are critical enzymes in cellular communication. These findings have sparked interest in exploring its potential as an anti-cancer agent or a therapeutic modulator for other diseases.

The development of new synthetic methodologies has been instrumental in expanding the chemical space accessible through derivatives of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine. Transition-metal-catalyzed reactions have enabled the introduction of diverse functional groups at specific positions on the phenyl rings, allowing chemists to tailor the properties of these derivatives for specific applications. Such advances are crucial for accelerating drug discovery efforts and developing novel materials.

The pharmacokinetic profile of 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to address these questions using animal models, providing valuable data on its bioavailability and toxicity profile.

Future directions in research on 2,4-bis(2-(trifluoromethoxy)phenyl)pyridine include exploring its role in precision medicine. By leveraging genetic information to predict individual responses to this compound or its derivatives, researchers aim to develop personalized therapeutic strategies. Additionally, advances in nanotechnology may enable novel delivery systems that enhance the efficacy and reduce side effects associated with this class of compounds.